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An In-depth Technical Guide to the Physicochemical Properties of 6-amino-N-
methylhexanamide

Abstract

6-amino-N-methylhexanamide (CAS No. 23435-13-4) is a bifunctional linear molecule of
significant interest to researchers in medicinal chemistry and materials science.[1] Its structure,
featuring a terminal primary amine and a secondary N-methylated amide, provides a versatile
scaffold for constructing more complex molecules, including peptide mimetics, polymers, and
targeted drug conjugates. This guide offers a comprehensive analysis of its core
physicochemical properties, synthesis, and spectral characteristics. Due to its status as a
specialized research chemical, much of the publicly available data is computationally derived;
this document synthesizes that information with established principles of physical organic
chemistry and provides field-proven experimental protocols for its synthesis and analysis.

Chemical Identity and Structure

The foundational step in understanding any chemical is to define its precise structure and
identifiers. 6-amino-N-methylhexanamide is a derivative of 6-aminohexanoic acid, featuring a
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methyl group on the amide nitrogen.
Caption: 2D Chemical Structure of 6-amino-N-methylhexanamide.

This structure imparts both hydrophilic (amine, amide) and lipophilic (pentamethylene chain)
characteristics, making its physicochemical properties highly relevant to its application,
particularly in drug development.

Table 1: Core Chemical Identifiers

Identifier Value Source

IUPAC Name 6-amino-N-methylhexanamide Computed by LexiChem[1]
CAS Number 23435-13-4 CAS Common Chemistry[1]
Molecular Formula C7H16N20 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

Canonical SMILES CNC(=0O)CCCCCN PubChem[1]

BUSHYIBZUMHUEU-
InChiKey PubChem[1]
UHFFFAOYSA-N

Physicochemical Properties: A Blend of
Hydrophilicity and Lipophilicity

The interplay between the polar functional groups and the nonpolar alkyl chain governs the
molecule's behavior in different environments. While experimental data is scarce, we can
derive a robust profile from computational models and by analogy to similar structures.

Table 2: Key Physicochemical Parameters
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Value

Propert
perty (Predicted/Estimated)

Causality and Scientific
Insight

XLogP3-AA -0.9

This negative LogP value
indicates a higher preference
for water over octanol,
signifying overall hydrophilicity.
[1] The two polar, hydrogen-
bonding groups (amine and
amide) outweigh the
lipophilicity of the five-carbon
chain. This is critical for
predicting aqueous solubility
and membrane permeability in

drug design.

Topological Polar Surface Area
(TPSA)

55.1 A2

TPSA is a key descriptor for
predicting drug transport
properties.[1] A value below
140 A2 is generally associated
with good cell permeability.
This moderate TPSA suggests
the molecule can effectively
engage in polar interactions
without being excessively
polar, balancing solubility with

membrane crossing potential.

pKa (Basic) 16-5(Primary-Amine) -0.5

(Amide Nitrogen)

The terminal primary amine is
expected to have a pKa typical
of alkylamines, making it
protonated and positively
charged at physiological pH
(~7.4). The amide nitrogen is
non-basic due to resonance
delocalization of its lone pair
into the carbonyl group. This

charge state is fundamental to
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its interaction with biological

targets and its solubility profile.

The primary amine and
secondary amide can both
High in water and polar protic donate and accept hydrogen
Solubility solvents (e.g., methanol, bonds, leading to strong
ethanol). Limited in nonpolar interactions with water.[2] By
solvents (e.g., hexane). contrast, the lack of extensive
nonpolar surface area limits

solubility in lipophilic solvents.

Due to strong intermolecular
hydrogen bonding from both
the amine and amide groups, a
high boiling point is expected.
Direct experimental data is
Boiling Point >250 °C (Estimated) unavailable, but related
compounds like N-
methylhexanamide boil at
~226 °C, and the addition of a
primary amine would increase

this significantly.[3]

The combination of hydrogen
bonding and the linear alkyl
chain allows for efficient crystal
] ] Solid at room temperature packing, suggesting it is a solid
Melting Point ] B
(Estimated) at standard conditions. The
related 6-aminohexanamide
has a high melting point of 194

°C.[4]

Synthesis Pathway and Experimental Protocol

A common and reliable method for synthesizing N-alkyl amides is the reaction of an activated
carboxylic acid derivative with the corresponding amine. A logical pathway for 6-amino-N-
methylhexanamide starts from a protected 6-aminohexanoic acid.
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Step 1: Protection & Activation

Boc-6-aminohexanoic acid

SOCI: or (COCI)z

Boc-6-aminohexanoyl chloride

Step 2: Amide Formation

Methylamine (CH3NHz)

Boc-protected intermediate

TFA or HCI in Dioxane

Step 3: Deprotection

6-amino-N-methylhexanamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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